1-Dodecanethiol

• CAS No.: 112-55-0
• Product Name: 1-Dodecanethiol
• Molecular Formula: C12H25SH; C12H26S
• Molecular Weight: 202.4 g/mol
• IUPAC Name: dodecane-1-thiol
• Standard InChI: InChI=1S/C12H26S/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3
• Standard InChIKey: WNAHIZMDSQCWRP-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCS
• Canonical SMILES: CCCCCCCCCCCCS
• Boiling Point: 511 to 541 °F at 760 mm Hg (NTP, 1992); 274.0 °C; 260-268 mm Hg at 760 mm Hg; 266-285 °C; 441-478°F
• Colorform: Colorless, water-white, or pale-yellow, oily liquid [Note: A solid below 15 degrees F].
• Density: 0.85 at 59 °F (USCG, 1999); 0.8435 at 20 °C/20 °C; Relative density (water = 1): 0.85; 0.842-0.852 (20°); 0.85
• Flash Point: 190 °F (NTP, 1992); 262 °F (128 °C) (Open cup); 88 °C o.c.; 190°F (open cup); (oc) 190°F
• Melting Point: 19 °F (NTP, 1992); -8.0 °C; -7 °C; -7 - -9 °C; 19°F; 15°F
• Physical Description: Lauryl mercaptan is an oily colorless liquid with a mild skunk odor. Freezing point 19°F. (USCG, 1999); Liquid; COLOURLESS-TO-PALE YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Clear colourless to yellow liquid; Mild skunk-like odour; Colorless, water-white, or pale-yellow, oily liquid with a mild, skunk-like odor.; Colorless, water-white, or pale-yellow, oily liquid with a mild, skunk-like odor. [Note: A solid below 15°F.]
• Description: Lauryl mercaptan is an oily colorless liquid with a mild skunk odor. Freezing point 19°F. (USCG, 1999)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Insol in water; sol in ethanol, ether, chloroform; SOL IN METHANOL, ACETONE, BENZENE; Sol in gasoline, ethyl acetate; In water, 0.2 mg/L at 25 °C (est); Solubility in water: none; Practically insoluble or insoluble in water; Soluble (in ethanol); Insoluble
• Synonyms: 1-dodecanethiol; dodecylmercaptan
• Vapor Density: greater than 1 (estimated) (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 7.0; >1
• Vapor Pressure: less than 1 mm Hg (estimated) (NTP, 1992); 0.01 mmHg; 0.00853 mm Hg @ 20 °C; Vapor pressure, kPa at 25 °C: 0.33; 3 mmHg; (77°F): 3 mmHg
• PubChem Compound: 8195
• Last Modified: Nov 11 2021